4-(3,5-Dimethylpyrazol-1-yl)benzoyl chloride

• CAS No.: 86618-73-7
• Molecular Formula: C12H11ClN2O
• Molecular Weight: 234.68 g/mol
• IUPAC Name: 4-(3,5-dimethylpyrazol-1-yl)benzoyl chloride
• InChI: InChI=1S/C12H11ClN2O/c1-8-7-9(2)15(14-8)11-5-3-10(4-6-11)12(13)16/h3-7H,1-2H3
• InChI Key: ORYKXUISTREODT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC=C(C=C2)C(=O)Cl)C

Description

4-(3,5-Dimethylpyrazol-1-yl)benzoyl chloride is a useful research compound. Its molecular formula is C12H11ClN2O and its molecular weight is 234.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 4-(3,5-dimethylpyrazol-1-yl)benzoic acid (1.34 g) in dichloromethane (25 ml) was added oxalyl chloride (1.0 g) and one drop of dimethylformamide. The mixture was stirred at room temperature for 18 hours and the volatile material was removed under reduced pressure. The residue was dissolved in hexane and filtered through diatomaceous earth. Evaporation of the solvent in vacuo yielded 4-(3,5-dimethylpyrazol-1-yl)benzoyl chloride (0.80 g), which was used without further purification.